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Compound of Interest

Compound Name: Azinphos-ethyl D10

Cat. No.: B15352227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation of various

matrices for the analysis of Azinphos-ethyl, utilizing Azinphos-ethyl D10 as an internal

standard. The following methods are designed to ensure accurate and reproducible

quantification of Azinphos-ethyl in complex samples such as fruits, vegetables, water, and soil.

Azinphos-ethyl is an organophosphate insecticide, and its analysis is crucial for food safety and

environmental monitoring.[1] The use of a deuterated internal standard like Azinphos-ethyl
D10 is a highly effective technique to compensate for matrix effects and variations in extraction

efficiency, leading to more accurate and reliable results.[2]

Key Sample Preparation Techniques
This document outlines three primary sample preparation techniques:

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Primarily used for the

extraction of pesticide residues from food matrices, especially fruits and vegetables.

Solid-Phase Extraction (SPE): A versatile technique for the extraction and concentration of

analytes from liquid samples, such as water.

Liquid-Liquid Extraction (LLE): A conventional method for separating compounds based on

their differential solubilities in two immiscible liquids, often applied to soil and other solid
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samples.

Quantitative Data Summary
The following tables summarize the expected performance data for the analysis of Azinphos-

ethyl using the described methods. While specific data for Azinphos-ethyl D10 recovery is

limited in published literature, it is expected to closely mimic the recovery of the native

Azinphos-ethyl due to their similar chemical properties.

Table 1: QuEChERS Method Performance for Azinphos-ethyl in Edible Insects

Analyte
Spiking
Levels
(µg/kg)

Mean
Recovery
(%)

RSD (%)
LOD
(µg/kg)

LOQ
(µg/kg)

Referenc
e

Azinphos-

ethyl

10, 100,

500

64.54 -

122.12
1.86 - 6.02 1 - 10 10 - 15 [3]

Table 2: General Method Validation Parameters for Pesticide Residue Analysis

Parameter Acceptance Criteria Reference

Mean Recovery 70 - 120% [4][5]

Repeatability (RSD) ≤ 20% [4][5]

Experimental Protocols
QuEChERS Protocol for Fruits and Vegetables
This protocol is adapted from the widely used QuEChERS method for pesticide residue

analysis in food matrices.[3][6]

Materials:

Homogenizer or blender

50 mL centrifuge tubes
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Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Azinphos-ethyl D10 internal standard solution (in acetone or other suitable solvent)

Centrifuge

Vortex mixer

Procedure:

Sample Homogenization: Weigh 10-15 g of the homogenized fruit or vegetable sample into a

50 mL centrifuge tube.

Internal Standard Spiking: Add a known amount of Azinphos-ethyl D10 internal standard

solution to the sample.

Extraction:

Add 10 mL of acetonitrile to the tube.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Cap the tube tightly and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a 2 mL or 15 mL d-SPE tube

containing PSA and MgSO₄ (and C18 for fatty matrices).
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Vortex for 30 seconds.

Second Centrifugation: Centrifuge the d-SPE tube for 5 minutes.

Final Extract: The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Extraction Dispersive SPE Cleanup

1. Homogenized Sample
(10-15g)

2. Spike with
Azinphos-ethyl D10 3. Add Acetonitrile 4. Add QuEChERS Salts 5. Shake Vigorously 6. Centrifuge 7. Transfer SupernatantSupernatant 8. Add to d-SPE Tube

(PSA, MgSO4, C18) 9. Vortex 10. Centrifuge 11. Analysis
(GC/LC-MS/MS)

Final Extract

Click to download full resolution via product page

Caption: QuEChERS workflow for pesticide analysis in fruits and vegetables.

Solid-Phase Extraction (SPE) Protocol for Water
Samples
This protocol is a general procedure for the extraction of organophosphate pesticides from

water samples.[7][8][9][10]

Materials:

SPE cartridges (e.g., C18)

SPE manifold

Methanol

Ethyl acetate

Dichloromethane

Nitrogen evaporator

Azinphos-ethyl D10 internal standard solution
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Glassware

Procedure:

Sample Preparation:

Measure 500 mL of the water sample.

Spike the sample with a known amount of Azinphos-ethyl D10 internal standard solution.

SPE Cartridge Conditioning:

Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of

methanol, and finally 5 mL of deionized water.

Sample Loading:

Pass the entire water sample through the conditioned SPE cartridge at a flow rate of 5-10

mL/min.

Cartridge Washing:

Wash the cartridge with 5 mL of deionized water to remove interferences.

Cartridge Drying:

Dry the cartridge under vacuum for 10-20 minutes.

Elution:

Elute the analytes from the cartridge with a suitable solvent, such as ethyl acetate or

dichloromethane. A common protocol is to use two aliquots of 5 mL of ethyl acetate.

Concentration:

Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

Analysis: The concentrated extract is ready for GC-MS/MS or LC-MS/MS analysis.
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Sample Preparation Solid-Phase Extraction Final Steps

1. Water Sample
(500 mL)

2. Spike with
Azinphos-ethyl D10 3. Condition SPE Cartridge 4. Load Sample 5. Wash Cartridge 6. Dry Cartridge 7. Elute Analytes 8. Concentrate Eluate 9. Analysis

(GC/LC-MS/MS)

Click to download full resolution via product page

Caption: Solid-Phase Extraction (SPE) workflow for water sample analysis.

Liquid-Liquid Extraction (LLE) Protocol for Soil Samples
This protocol is a general method for the extraction of organophosphate pesticides from soil.

Materials:

Mechanical shaker

Centrifuge

Acetonitrile

Dichloromethane

Sodium sulfate, anhydrous

Rotary evaporator or nitrogen evaporator

Azinphos-ethyl D10 internal standard solution

Glassware

Procedure:

Sample Preparation:

Air-dry the soil sample and sieve it to remove large debris.
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Weigh 10 g of the prepared soil into a glass centrifuge tube.

Internal Standard Spiking: Add a known amount of Azinphos-ethyl D10 internal standard

solution to the soil.

Extraction:

Add 20 mL of a suitable extraction solvent mixture (e.g., acetonitrile/dichloromethane 1:1

v/v).

Shake the mixture on a mechanical shaker for 30 minutes.

Phase Separation:

Centrifuge the sample at a moderate speed to separate the soil from the solvent.

Carefully decant the supernatant into a clean flask.

Drying: Add anhydrous sodium sulfate to the extract to remove any residual water.

Concentration:

Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle

stream of nitrogen.

Analysis: The extract is ready for analysis by GC-MS/MS.

Extraction Cleanup and Concentration

1. Soil Sample
(10g)

2. Spike with
Azinphos-ethyl D10 3. Add Extraction Solvent 4. Shake 5. Centrifuge 6. Decant SupernatantSupernatant 7. Dry with Na2SO4 8. Concentrate 9. Analysis

(GC-MS/MS)

Click to download full resolution via product page

Caption: Liquid-Liquid Extraction (LLE) workflow for soil sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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